Cas no 2580093-68-9 (rac-(1R,5R)-5-{(tert-butoxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid)

• Product Name: rac-(1R,5R)-5-{(tert-butoxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid
• CAS No: 2580093-68-9
• MF: C₁₃H₂₁F₂NO₄
• MW: 293.306951284409
• CID: 5656838
• PubChem ID: 165894713
• Update Time: 2025-07-20

rac-(1R,5R)-5-{(tert-butoxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5R)-5-{[(tert-butoxy)carbonyl]amino}-4,4-difluorocycloheptane-1-carboxylic acid
• 2580093-68-9
• EN300-27729520
• rac-(1R,5R)-5-{(tert-butoxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid

• Inchi： 1S/C13H21F2NO4/c1-12(2,3)20-11(19)16-9-5-4-8(10(17)18)6-7-13(9,14)15/h8-9H,4-7H2,1-3H3,(H,16,19)(H,17,18)/t8-,9-/m1/s1
• InChI Key： OWWIJIWLMHEECC-RKDXNWHRSA-N
• SMILES： FC1(CC[C@H](C(=O)O)CC[C@H]1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 293.14386448g/mol
• Monoisotopic Mass: 293.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,5R)-5-{(tert-butoxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid

rac-(1R,5R)-5-{(tert-butoxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid (CAS No. 2580093-68-9): A Comprehensive Overview

The compound rac-(1R,5R)-5-{(tert-butoxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid (CAS No. 2580093-68-9) is a highly specialized fluorinated cycloheptane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorinated ring system and tert-butoxycarbonyl (Boc) protected amine, make it a valuable intermediate for drug discovery programs targeting metabolic disorders and inflammatory diseases.

Recent trends in medicinal chemistry highlight the growing importance of fluorinated building blocks like this compound. Researchers are particularly interested in how the 4,4-difluorocycloheptane core influences molecular conformation and bioavailability, addressing current challenges in developing orally active therapeutics. The presence of both carboxylic acid and Boc-protected amine functionalities offers versatile synthetic handles for further derivatization, making it attractive for combinatorial chemistry approaches.

The stereochemistry denoted by rac-(1R,5R) indicates this material is supplied as a racemic mixture of enantiomers, which is particularly relevant for early-stage drug discovery where both stereoisomers may need evaluation. This aligns with current FDA guidelines emphasizing thorough stereochemical characterization of new drug candidates. The tert-butoxycarbonyl group serves as a standard protecting group in peptide synthesis and medicinal chemistry, allowing selective deprotection under mild acidic conditions.

From a synthetic chemistry perspective, the 4,4-difluorocycloheptane-1-carboxylic acid scaffold presents interesting challenges and opportunities. The geminal difluoro substitution at the 4-position creates a distinct electronic environment that affects both the ring conformation and the acidity of the carboxylic acid moiety. These properties are currently being explored in the design of novel enzyme inhibitors, particularly for targets where subtle electronic effects can dramatically influence binding affinity.

In the context of green chemistry initiatives, researchers are investigating efficient synthetic routes to this difluorinated compound that minimize environmental impact. Recent advances in catalytic fluorination methods and flow chemistry approaches may offer more sustainable production pathways for such specialized intermediates. The compound's potential applications in biodegradable materials research is another emerging area of interest, given the unique properties imparted by the fluorinated cycloheptane structure.

The physicochemical properties of rac-(1R,5R)-5-{(tert-butoxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid make it particularly suitable for formulation development. The balance between the polar carboxylic acid group and the lipophilic difluorocycloheptane portion suggests favorable characteristics for achieving optimal drug-like properties, addressing one of the key challenges in modern pharmaceutical development - improving compound solubility without compromising membrane permeability.

Analytical characterization of this compound presents unique opportunities to apply advanced techniques such as 19F NMR spectroscopy and X-ray crystallography. The fluorine atoms serve as sensitive probes for studying molecular interactions and conformational dynamics, which is particularly valuable in structure-activity relationship studies. These applications align with current industry demands for more sophisticated analytical approaches in quality control and compound characterization.

In the broader context of fluorine chemistry, this compound exemplifies the strategic incorporation of fluorine atoms to modulate biological activity. With approximately 30% of pharmaceuticals and 40% of agrochemicals now containing fluorine, understanding the effects of specific fluorine substitution patterns, as seen in this 4,4-difluorocycloheptane derivative, remains a hot research topic. The compound's potential applications extend to materials science, where fluorinated cyclic compounds are being explored for their unique electronic and surface properties.

The storage and handling of rac-(1R,5R)-5-{(tert-butoxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid require standard laboratory precautions for sensitive organic compounds. While the Boc group provides some protection for the amine functionality, the compound should be protected from strong acids and bases to prevent premature deprotection or decarboxylation. These stability considerations are particularly important for researchers working with this material in automated synthesis platforms or high-throughput screening environments.

Looking forward, the scientific community anticipates growing demand for specialized fluorinated building blocks like this compound, driven by the continued expansion of fluorine-containing drugs in clinical development. The unique combination of structural features in rac-(1R,5R)-5-{(tert-butoxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid positions it as a valuable tool for medicinal chemists addressing current challenges in drug discovery, particularly in the development of targeted therapies with improved metabolic stability and selectivity profiles.